Cas no 1339036-89-3 (2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine)

• Product Name: 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine
• CAS No: 1339036-89-3
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5824654
• PubChem ID: 62722553
• Update Time: 2025-10-28

2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanamine, 3-cyclohexyl-β,1-dimethyl-
• 2-(3-Cyclohexyl-1-methyl-1h-1,2,4-triazol-5-yl)propan-1-amine
• 1339036-89-3
• CS-0275423
• EN300-1016901
• 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine

• Inchi： 1S/C12H22N4/c1-9(8-13)12-14-11(15-16(12)2)10-6-4-3-5-7-10/h9-10H,3-8,13H2,1-2H3
• InChI Key： WFPCKBJGMHUTHG-UHFFFAOYSA-N
• SMILES： C(C1N(N=C(C2CCCCC2)N=1)C)(C)CN

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 396.4±44.0 °C(Predicted)
• pka: 8.85±0.10(Predicted)

Additional information on 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine

Introduction to 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine (CAS No. 1339036-89-3)

2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine, identified by the CAS number 1339036-89-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclohexyl group and a methyl-substituted triazole ring contributes to its unique chemical properties, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine features a propylamine side chain attached to the triazole core. This configuration suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The cyclohexyl group enhances lipophilicity, which can influence membrane permeability and bioavailability, while the methyl substituent on the triazole ring may modulate electronic properties and reactivity.

In recent years, there has been growing interest in triazole derivatives due to their efficacy in inhibiting microbial growth and their potential applications in treating inflammatory and infectious diseases. Studies have demonstrated that modifications in the triazole scaffold can significantly alter pharmacokinetic profiles and therapeutic outcomes. The compound 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine represents an advanced derivative that combines structural features aimed at optimizing bioactivity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. For instance, preliminary computational studies suggest that it may interact with proteases and kinases involved in cellular signaling pathways. Such interactions could make it a valuable tool for investigating the mechanisms of diseases like cancer and neurodegeneration. Additionally, the compound’s stability under various conditions makes it suitable for both in vitro and in vivo studies.

Recent advancements in drug discovery have emphasized the importance of hybrid molecules that combine multiple pharmacophoric elements. 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine exemplifies this trend by integrating a triazole moiety with an amine functional group. This combination has been shown to enhance binding affinity and selectivity against target proteins. Moreover, the cyclohexyl substituent provides steric hindrance that can prevent off-target effects, improving overall drug safety.

The synthesis of 2-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-am ine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclohexyl group necessitates careful selection of catalysts and solvents to ensure high yield and purity. Researchers have explored various synthetic routes, including nucleophilic substitution and condensation reactions, to achieve optimal results. These efforts highlight the compound’s synthetic challenge but also underscore its significance in pharmaceutical research.

From a medicinal chemistry perspective, 2-(3-cyclohexyl-l-methyl-lH-l ,2 ,4 -triazol -5 -y l)propa n-l-am ine offers a unique platform for structure-based drug design. Its triazole core can be further modified to explore new chemical spaces without compromising core bioactivity. This flexibility is crucial for developing next-generation therapeutics that address unmet medical needs. Collaborative studies between academia and industry are ongoing to fully elucidate its potential applications.

The pharmacological profile of this compound is still under investigation, but early findings are promising. In cell-based assays, it has exhibited moderate inhibition against certain enzymatic targets at concentrations comparable to existing drugs. Further studies are needed to determine its efficacy in animal models and humans. However, these preliminary results justify continued investment into its development as a therapeutic agent.

The role of computational chemistry in optimizing 2-(3-cyclohexyl-l-methyl-lH-l ,2 ,4 -triazol -5 -y l)propa n-l-am ine cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and optimize lead compounds before experimental validation. These simulations have helped refine synthetic strategies and identify key structural features responsible for bioactivity. Such interdisciplinary approaches are essential for accelerating drug discovery processes.

As regulatory landscapes evolve, ensuring compliance with safety standards remains paramount when developing new pharmaceuticals like 1339036-l89-l33 (CAS No.). Rigorous toxicological assessments are being conducted to evaluate potential side effects at therapeutic doses. These studies will provide critical data for future clinical trials and regulatory submissions if deemed successful.

The broader impact of compounds like 1339036-l89-l33 extends beyond individual treatments; they contribute to our fundamental understanding of disease mechanisms at molecular levels . By targeting specific pathways or enzymes implicated illnesses , researchers hope uncover novel therapeutic strategies applicable across multiple conditions . This holistic view underscores importance investing time resources exploring such derivatives further future medical breakthroughs possible thanks collaborative efforts scientists worldwide pushing boundaries innovation every step forward